6-Mercaptopurine-9-β-D-ribofuranoside 2’,3’,5’-Triacetate
6-Mercaptopurine-9-β-D-ribofuranoside 2’,3’,5’-Triacetate
Brand Name:
Vulcanchem
CAS No.:
3021-21-4
VCID:
VC0041755
InChI:
InChI=1S/C16H18N4O7S/c1-7(21)24-4-10-12(25-8(2)22)13(26-9(3)23)16(27-10)20-6-19-11-14(20)17-5-18-15(11)28/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,28)/t10-,12-,13-,16-/m1/s1
SMILES:
CC(=O)OCC1C(C(C(O1)N2C=NC3=C2NC=NC3=S)OC(=O)C)OC(=O)C
Molecular Formula:
C₁₆H₁₈N₄O₇S
Molecular Weight:
410.4 g/mol
6-Mercaptopurine-9-β-D-ribofuranoside 2’,3’,5’-Triacetate
CAS No.: 3021-21-4
Reference Standards
VCID: VC0041755
Molecular Formula: C₁₆H₁₈N₄O₇S
Molecular Weight: 410.4 g/mol
| CAS No. | 3021-21-4 |
|---|---|
| Product Name | 6-Mercaptopurine-9-β-D-ribofuranoside 2’,3’,5’-Triacetate |
| Molecular Formula | C₁₆H₁₈N₄O₇S |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C16H18N4O7S/c1-7(21)24-4-10-12(25-8(2)22)13(26-9(3)23)16(27-10)20-6-19-11-14(20)17-5-18-15(11)28/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,28)/t10-,12-,13-,16-/m1/s1 |
| Standard InChIKey | MENHRYRSGYYUJA-XNIJJKJLSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C2NC=NC3=S)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(O1)N2C=NC3=C2NC=NC3=S)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(O1)N2C=NC3=C2NC=NC3=S)OC(=O)C)OC(=O)C |
| Synonyms | 9-β-D-ribofuranosyl-9H-purine-6-thiol 2’,3’,5’-Triacetate; 6-Thioinosine 2’,3’,5’-triacetate; NSC 66385; (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-mercapto-9H-purin-9-yl)tetrahydrofuran-3,4-diyl Diacetate |
| PubChem Compound | 3034681 |
| Last Modified | Nov 11 2021 |
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